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This technical guide provides an in-depth overview of Meldrum's acid-13C3 (2,2-Dimethyl-1,3-
dioxane-4,6-dione-13C3), a stable isotope-labeled compound with significant applications in
chemical synthesis and metabolic research. This document is intended for researchers,
scientists, and professionals in drug development and related fields, offering detailed
information on its properties, synthesis, and experimental applications.

Introduction

Meldrum's acid, first synthesized in 1908, is a versatile organic compound widely recognized
for the high acidity of its methylene protons and its utility as a potent acylating agent.[1][2] The
isotopically labeled variant, Meldrum's acid-13C3, incorporates three carbon-13 atoms in the
core structure, making it an invaluable tool for tracer studies in metabolic pathway analysis and
as a building block for the synthesis of complex, isotopically labeled molecules. Its primary
application lies in its use as a stable isotope tracer to elucidate biosynthetic pathways,
particularly in the study of polyketides and other natural products.[1]

Properties of Meldrum's Acid-13C3
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The physical and chemical properties of Meldrum's acid-13C3 are largely comparable to its

unlabeled counterpart. The key difference lies in its molecular weight due to the presence of

three 13C isotopes.

Property Value

Citation(s)

2,2-Dimethyl-1,3-dioxane-4,6-
Synonyms dione-13C3, Isopropylidene

malonate-13C3

[1]

Molecular Formula 13C3C3Hs04

Molecular Weight 147.11 g/mol (calculated)
Appearance White to beige crystalline solid [2]
Melting Point 94-95 °C (decomposes) [2]

Soluble in water and polar

Solubility organic solvents like acetone [2]
and ethanol
Acidity (pKa) 4.97 [2]

Synthesis of Meldrum's Acid-13C3

The synthesis of Meldrum's acid-13C3 is analogous to the established procedure for the

unlabeled compound, involving the condensation of isotopically labeled malonic acid with

acetone.[3] The key starting material is Malonic acid-13C3.

Experimental Protocol: Synthesis of Meldrum's Acid-

13C3

Materials:
¢ Malonic acid-13C3
o Acetone (anhydrous)

e Acetic anhydride
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 Sulfuric acid (concentrated)

¢ Dichloromethane (anhydrous)
e Pyridine (anhydrous)

* Ice bath

e Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
Malonic acid-13C3 in anhydrous acetone.

e Cool the mixture in an ice bath.

e Slowly add concentrated sulfuric acid as a catalyst to the cooled mixture with continuous
stirring.

» From the dropping funnel, add acetic anhydride dropwise to the reaction mixture over a
period of 30-60 minutes, maintaining the temperature below 10 °C.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3
hours.

« Pour the reaction mixture into ice-cold water to precipitate the product.
e Collect the crude Meldrum's acid-13C3 by vacuum filtration and wash with cold water.

o Recrystallize the crude product from a suitable solvent system, such as acetone/hexane or
water, to obtain pure, crystalline Meldrum's acid-13C3.[4]

o Dry the purified product under vacuum.
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Applications in Research and Drug Development

Meldrum's acid and its derivatives are crucial intermediates in organic synthesis.[5][6] They
serve as precursors for a wide array of compounds, including carboxylic acids, esters, ketones,
and various heterocyclic systems.[5][7] The isotopically labeled form, Meldrum'’s acid-13C3, is
particularly valuable for:

o Metabolic Flux Analysis: As a tracer, it allows for the quantitative study of metabolic
pathways. By introducing Meldrum's acid-13C3 into a biological system, researchers can
track the incorporation of the 13C label into downstream metabolites, providing insights into
the activity of various biosynthetic routes.

o Natural Product Biosynthesis Studies: It is instrumental in elucidating the biosynthetic
pathways of complex natural products, such as polyketides.[1]

e Drug Discovery and Development: Labeled compounds are essential in drug metabolism
and pharmacokinetic (DMPK) studies to understand the fate of a drug candidate in a
biological system.

Experimental Workflow and Pathway Analysis

The primary utility of Meldrum's acid-13C3 in a research setting is as a precursor for
generating other labeled molecules to probe biological pathways. A typical workflow involves its
synthesis, followed by its use to create a labeled downstream product, which is then introduced
into a biological system to trace its metabolic fate.

Synthesis of an Acyl-Meldrum's Acid Intermediate

A common reaction of Meldrum's acid is its acylation to form an acyl-Meldrum's acid, a versatile
intermediate.[4]
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Synthesis of Acyl-[13C3]-Meldrum's Acid

Meldrum's Acid-13C3

Acyl Chloride

Acylation Reaction

Pyridine (Base)

Acyl-[13C3]-Meldrum's Acid
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Workflow for Biosynthetic Pathway Elucidation

Synthesize Labeled Precursor

(from Acyl-[13C3]-Meldrum's Acid)
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'
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'

Extract Metabolites
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Elucidated Biosynthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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